N-[(5-bromothiophen-2-yl)methyl]-2-phenoxyacetamide

• IUPAC Name: N-[(5-bromothiophen-2-yl)methyl]-2-phenoxyacetamide
• InChI: InChI=1S/C13H12BrNO2S/c14-12-7-6-11(18-12)8-15-13(16)9-17-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,15,16)
• InChI Key: PMQMSNFEQAIPRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NCC2=CC=C(S2)Br
• Molecular Formula: C13H12BrNO2S
• Molecular Weight: 326.21 g/mol

Description

N-[(5-bromothiophen-2-yl)methyl]-2-phenoxyacetamide is a chemical compound that has gained significant attention in the field of scientific research. It is a synthetic compound that has been extensively studied for its potential use as a therapeutic agent. The compound has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-[(5-bromothiophen-2-yl)methyl]-2-phenoxyacetamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and signaling pathways in the body. Specifically, the compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N-[(5-bromothiophen-2-yl)methyl]-2-phenoxyacetamide has been found to have a wide range of biochemical and physiological effects. In addition to its anti-inflammatory, antitumor, and antifungal properties, the compound has also been found to have antioxidant and neuroprotective effects. These effects make it a promising candidate for the treatment of various diseases and conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(5-bromothiophen-2-yl)methyl]-2-phenoxyacetamide is its versatility in the laboratory. The compound can be easily synthesized and purified, making it a useful tool for researchers studying various biological processes. However, one limitation of the compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving N-[(5-bromothiophen-2-yl)methyl]-2-phenoxyacetamide. One area of interest is the development of new drugs based on the compound's anti-inflammatory and antitumor properties. Another area of interest is the study of the compound's neuroprotective effects, which could lead to the development of new treatments for neurological disorders. Additionally, further research is needed to fully understand the compound's mechanism of action and potential limitations.

Synthesis Methods

The synthesis of N-[(5-bromothiophen-2-yl)methyl]-2-phenoxyacetamide involves a multi-step process that requires specialized equipment and expertise. The synthesis begins with the preparation of 5-bromothiophene-2-carbaldehyde, which is then reacted with N-methylmorpholine to form the corresponding imine. The imine is then reduced using sodium borohydride to produce the amine intermediate, which is subsequently reacted with 2-phenoxyacetyl chloride to form the final product.

Scientific Research Applications

N-[(5-bromothiophen-2-yl)methyl]-2-phenoxyacetamide has been the subject of numerous scientific studies due to its potential use as a therapeutic agent. The compound has been found to have anti-inflammatory, antitumor, and antifungal properties, making it a promising candidate for the development of new drugs.